N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H14FN5O/c1-10-6-13(20-19-10)15(22)18-8-11-2-3-14(12(16)7-11)21-5-4-17-9-21/h2-7,9H,8H2,1H3,(H,18,22)(H,19,20)
• InChI Key: INJNRUAWCTZTBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)NCC2=CC(=C(C=C2)N3C=CN=C3)F
• Molecular Formula: C15H14FN5O
• Molecular Weight: 299.30 g/mol

Description

N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide, also known as FIIN-3, is a small molecule inhibitor that targets the fibroblast growth factor receptor (FGFR) family of proteins. FGFRs are a group of receptor tyrosine kinases that play a crucial role in cell growth, differentiation, and survival. Dysregulation of FGFR signaling has been implicated in various diseases, including cancer, skeletal disorders, and developmental disorders.

Mechanism of Action

N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide works by binding to the ATP-binding pocket of FGFRs and inhibiting their kinase activity. This prevents the phosphorylation of downstream signaling molecules, which are necessary for cell growth and survival. N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide has been shown to selectively target FGFRs over other receptor tyrosine kinases, such as epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR).
Biochemical and physiological effects:
The biochemical and physiological effects of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide depend on the specific cellular context and the FGFR isoform that is targeted. In cancer cells, N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide has been shown to induce cell cycle arrest and apoptosis, leading to a decrease in cell proliferation and tumor growth. In skeletal disorders, such as achondroplasia, N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide has been shown to increase bone growth and improve skeletal morphology. In developmental disorders, such as craniosynostosis, N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide has been shown to promote bone growth and prevent premature fusion of cranial sutures.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide is its specificity for FGFRs, which allows for targeted inhibition of FGFR signaling without affecting other receptor tyrosine kinases. This makes it a valuable tool for studying the role of FGFRs in various cellular processes and diseases. However, one limitation of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide is its relatively low potency compared to other FGFR inhibitors, which may require higher concentrations for effective inhibition. In addition, the synthesis method for N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide is complex and requires several steps, which may limit its availability and accessibility for some researchers.

Future Directions

There are several future directions for the study of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide and its potential therapeutic applications. One direction is the development of more potent and selective FGFR inhibitors that can overcome the limitations of current inhibitors. Another direction is the investigation of the role of FGFRs in other diseases, such as metabolic disorders and neurodegenerative diseases. Furthermore, the combination of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide with other targeted therapies or immunotherapies may enhance its efficacy and broaden its applications in cancer treatment. Overall, the study of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide and FGFR signaling has the potential to lead to new insights into the pathogenesis of various diseases and the development of novel therapeutic strategies.

Synthesis Methods

N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide was first synthesized by researchers at the Broad Institute of MIT and Harvard in 2014. The synthesis method involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The starting material for the synthesis is 3-fluoro-4-nitroaniline, which is converted to 3-fluoro-4-aminoaniline through reduction. The 3-fluoro-4-aminoaniline is then reacted with 1-(bromomethyl)-3-(4,5-dimethylthiazol-2-yl)urea to form an intermediate compound. The intermediate compound is further reacted with 5-methyl-1H-pyrazole-3-carboxylic acid to produce N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide.

Scientific Research Applications

N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide has been extensively studied for its potential therapeutic applications in cancer and other diseases. FGFRs are known to be overexpressed or mutated in various types of cancer, including breast, lung, bladder, and gastric cancer. N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide has been shown to inhibit the growth and survival of cancer cells that depend on FGFR signaling for their proliferation. In addition to cancer, N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-5-methyl-1H-pyrazole-3-carboxamide has also been studied for its potential applications in skeletal disorders, such as achondroplasia, and developmental disorders, such as craniosynostosis.